Cas no 194856-36-5 (3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI))
194856-36-5 structure
Product Name:3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI)
CAS No:194856-36-5
MF:C29H42O5
MW:470.64078950882
CID:224398
Update Time:2024-03-01
3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI)
- 3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydr
- (+)-Isogosterone A
- 6H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(10aH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-3,4,4b,5,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(2R,4aR,4bR,10aR,10bS,12S,12aS)-
- Isogosterone A
-
- Inchi: 1S/C29H42O5/c1-18(2)8-7-9-19(3)29-15-14-28(34-29)23-11-10-21-16-22(31)12-13-26(21,5)24(23)17-25(32-20(4)30)27(28,6)33-29/h12-13,16,18-19,23-25H,7-11,14-15,17H2,1-6H3
- InChI Key: ZZVFELKCOKHBRK-UHFFFAOYSA-N
- SMILES: CC(CCCC(C12OC3(C(C4C(CC3OC(=O)C)C3(C(=CC(C=C3)=O)CC4)C)(O1)CC2)C)C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- XLogP3: 6.707
3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
194856-36-5 (3H-2,4a-Epoxy-2H-phenanthro[2,1-b]pyran-8(4bH)-one,12-(acetyloxy)-2-[(1R)-1,5-dimethylhexyl]-4,5,6,10a,10b,11,12,12a-octahydro-10a,12a-dimethyl-,(4bR,10aR,10bS,12aS)- (9CI)) Related Products
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